N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide, also known as NBQX, is a chemical compound that belongs to the family of benzothiazole derivatives. It is a potent and selective antagonist of the glutamate receptor, which plays a crucial role in the central nervous system. NBQX has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.
Mechanism of Action
N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide acts as a selective antagonist of the glutamate receptor, specifically the AMPA subtype. It blocks the action of glutamate, a neurotransmitter that plays a key role in the central nervous system. By blocking the action of glutamate, this compound reduces the excitability of neurons, which can lead to a reduction in seizure activity and neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the release of excitatory neurotransmitters, such as glutamate and aspartate. Additionally, this compound has been shown to reduce the expression of pro-inflammatory cytokines, which can contribute to neuroinflammation. This compound has also been shown to increase the expression of neurotrophic factors, which can promote neuronal survival and growth.
Advantages and Limitations for Lab Experiments
N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide has several advantages for lab experiments. It is a potent and selective antagonist of the glutamate receptor, which makes it an excellent tool for studying the role of glutamate in the central nervous system. Additionally, this compound has been extensively studied, and its effects are well-characterized. However, this compound also has some limitations. It is a chemical compound that requires careful handling and storage. Additionally, this compound can have off-target effects, which can complicate data interpretation.
Future Directions
There are several future directions for research on N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide. One area of interest is the development of new analogs of this compound that may have improved potency or selectivity. Additionally, this compound has been investigated for its potential use in combination with other drugs for the treatment of neurological disorders. Finally, there is ongoing research to better understand the mechanisms underlying the neuroprotective effects of this compound, which may lead to the development of new therapies for neurodegenerative diseases.
Synthesis Methods
The synthesis of N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide involves several steps, starting with the reaction of 4-chloro-2-nitroaniline with 2-mercaptobenzoic acid to form 4-chloro-2-nitrobenzoic acid. This intermediate is then reacted with thionyl chloride to form 4-chloro-2-nitrobenzoyl chloride, which is further reacted with 2-aminobenzenethiol to form N-(4-chloro-2-nitrophenyl)-2-mercaptobenzamide. Finally, this compound is reacted with 4-nitrobenzoyl chloride to form this compound.
Scientific Research Applications
N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to be effective in reducing seizure activity in animal models of epilepsy. This compound has also been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(4-chloro-1,3-benzothiazol-2-yl)-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClN3O3S/c15-10-2-1-3-11-12(10)16-14(22-11)17-13(19)8-4-6-9(7-5-8)18(20)21/h1-7H,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBMZVKLPMZQXMU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)N=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.